Cas no 100558-56-3 (1-propyl-4-[4-[2-(4-propylphenyl)ethynyl]phenyl]benzene)

• Product Name: 1-propyl-4-[4-[2-(4-propylphenyl)ethynyl]phenyl]benzene
• CAS No: 100558-56-3
• MF: C₂₆H₂₆
• MW: 338.484647274017
• CID: 1126042
• PubChem ID: 13609023
• Update Time: 2025-04-20

1-propyl-4-[4-[2-(4-propylphenyl)ethynyl]phenyl]benzene Chemical and Physical Properties

Names and Identifiers

• 1-propyl-4-[4-[2-(4-propylphenyl)ethynyl]phenyl]benzene
• 100558-56-3
• DTXSID10544900
• 1,1'-Biphenyl, 4-propyl-4'-[(4-propylphenyl)ethynyl]-
• 4-Propyl-4'-[(4-propylphenyl)ethynyl]-1,1'-biphenyl

• Inchi： 1S/C26H26/c1-3-5-21-7-9-23(10-8-21)11-12-24-15-19-26(20-16-24)25-17-13-22(6-4-2)14-18-25/h7-10,13-20H,3-6H2,1-2H3
• InChI Key： WWMOZYYOHRGETC-UHFFFAOYSA-N
• SMILES： C(CC)C1C=CC(=CC=1)C1C=CC(C#CC2C=CC(=CC=2)CCC)=CC=1

Computed Properties

• Exact Mass: 338.20358
• Monoisotopic Mass: 338.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0